2-[4-(5-Methyl-[1,3,4]oxadiazol-2-yl)-piperidin-1-yl]-pyrimidine

• Molecular Formula: C12H15N5O
• Molecular Weight: 245.28 g/mol
• IUPAC Name: 2-methyl-5-(1-pyrimidin-2-ylpiperidin-4-yl)-1,3,4-oxadiazole
• InChI: InChI=1S/C12H15N5O/c1-9-15-16-11(18-9)10-3-7-17(8-4-10)12-13-5-2-6-14-12/h2,5-6,10H,3-4,7-8H2,1H3
• InChI Key: RBAQLOLAERVMJX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(O1)C2CCN(CC2)C3=NC=CC=N3

Description

2-[4-(5-Methyl-[1,3,4]oxadiazol-2-yl)-piperidin-1-yl]-pyrimidine is a useful research compound. Its molecular formula is C12H15N5O and its molecular weight is 245.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-(5-Methyl-[1,3,4]oxadiazole-2-yl)-piperidine hydrochloride (203 mg, 1 mmol) (see reference WO 0039125, preparation 43) was added to a solution of 2-bromopyrimidine (207 mg, 1.3 mmol) and potassium carbonate (207 mg, 1.5 mmol) in N,N-dimethylformamide (0.5 mL). The solution was heated to 60° C. for 4 hours, before cooling and stirring at room temperature for 18 hours. The solvent was evaporated under reduced pressure, and the residue partitioned between water and dichloromethane. The aqueous layer was extracted with dichloromethane, and the combined organic layers were washed with brine, before being dried over magnesium sulphate and evaporated under reduced pressure. The residue was purified by chromatography on silica gel (25 g) eluting with dichloromethane and methanol (97.5:2.5) to give the title compound as a crystalline solid (75 mg).